Cas no 1226430-19-8 (3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide)

3-(1H-Indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide is a synthetic small-molecule compound featuring a benzamide core linked to indole and dihydropyridazinone moieties. This structure imparts potential biological activity, particularly in modulating protein-protein interactions or enzyme inhibition, making it relevant for pharmaceutical research. The indole and dihydropyridazinone groups contribute to its binding affinity and selectivity, while the propyl linker enhances molecular flexibility. Its well-defined chemical properties facilitate studies in drug discovery, particularly in targeting signaling pathways or inflammatory processes. The compound’s purity and stability under standard laboratory conditions ensure reliable performance in experimental applications. Further research may explore its therapeutic potential in oncology or metabolic disorders.

3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide structure

1226430-19-8 structure

Product Name:3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide

CAS No:1226430-19-8

MF:C₂₂H₂₀N₄O₂

MW:372.419804573059

CID:6537391

PubChem ID:49677391

Update Time:2025-06-06

3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

- 3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide
- AKOS024527069
- 1226430-19-8
- F5882-6328
- 3-(1H-indol-1-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide
- 3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide
- VU0527702-1
- 3-indol-1-yl-N-[3-(6-oxopyridazin-1-yl)propyl]benzamide
- Inchi： 1S/C22H20N4O2/c27-21-10-4-13-24-26(21)14-5-12-23-22(28)18-7-3-8-19(16-18)25-15-11-17-6-1-2-9-20(17)25/h1-4,6-11,13,15-16H,5,12,14H2,(H,23,28)
- InChI Key： ZVZRWZCJQAIFFM-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=CC(=C1)N1C=CC2C=CC=CC1=2)NCCCN1C(C=CC=N1)=O

Computed Properties

Exact Mass: 372.15862589g/mol
Monoisotopic Mass: 372.15862589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 632
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 66.7Å²

3-(1H-indol-1-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5882-6328-2μmol	3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide	1226430-19-8	2μmol	$57.0	2023-09-09
Life Chemicals	F5882-6328-1mg	3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide	1226430-19-8	1mg	$54.0	2023-09-09
Life Chemicals	F5882-6328-2mg	3-(1H-indol-1-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzamide	1226430-19-8	2mg	$59.0	2023-09-09